Ethyl 2-(4-fluoro-2-methoxyphenyl)-2-oxoacetate

• IUPAC Name: ethyl 2-(4-fluoro-2-methoxyphenyl)-2-oxoacetate
• InChI: InChI=1S/C11H11FO4/c1-3-16-11(14)10(13)8-5-4-7(12)6-9(8)15-2/h4-6H,3H2,1-2H3
• InChI Key: SWYGUIHXDGTTCT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)C1=C(C=C(C=C1)F)OC
• Molecular Formula: C11H11FO4
• Molecular Weight: 226.20 g/mol

Description

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of the ester, ether, and fluoroaromatic groups could potentially allow for a variety of organic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as polarity, molecular weight, and functional groups would influence properties like solubility, melting point, boiling point, etc.

Mechanism of Action

Without specific context (such as biological activity or reactivity), it’s difficult to comment on the mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s important to handle all chemicals with appropriate safety measures.

Synthesis routes and methods

Procedure details

A solution of 2-bromo-5-fluoroanisole (11.8 g, 57.6 mmol) in tetrahydrofuran (60 ml) was dropped into the magnesium (1.40 g, 57.6 mmol) in refluxed tetrahydrofuran (32 ml) containing small amount of 1,2-dibromoethane and refluxed for 15 min. After addition of tetrahydrofuran (50 ml), the solution was cooled to −78° C. and diethyl oxalate (7.41 g; 50.7 mmol) in diethyl ether (50 ml) was dropped into the solution. After stirring at the same temperature for 30 min, the solution was warmed to −10° C. and 1N aqueous hydrogen chloride (50 ml) and water were added. Organic layer was extracted with diethyl ether, washed with brine and dried over magnesium sulfate. After removal of the solvent under reduced pressure, purification of the residue by silica gel column chromatography (eluent: hexane/ethyl acetate=5/2) gave ethyl 2-(4-fluoro-2-methoxyphenyl)-2-oxoacetate (6.80 g, 59%)